![molecular formula C13H11ClN4O B1425056 2-Chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)aniline CAS No. 1286726-57-5](/img/structure/B1425056.png)
2-Chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)aniline
Overview
Description
2-Chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)aniline is a chemical compound . It belongs to the class of imidazopyridines, which are important fused bicyclic 5–6 heterocycles . This class of compounds is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . They are also useful in material science because of their structural character .
Synthesis Analysis
The synthesis of imidazopyridines, including this compound, can be achieved from easily available chemicals . Various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions have been employed for the synthesis of this scaffold .Molecular Structure Analysis
The molecular structure of this compound is complex, with a fused bicyclic 5–6 heterocycle as its core . More detailed information about its structure can be found in specialized chemical databases .Chemical Reactions Analysis
The chemical reactions involving this compound are diverse, given the wide range of applications of imidazopyridines in medicinal chemistry . These reactions include condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as melting point, boiling point, density, molecular formula, and molecular weight, can be found in chemical databases .Scientific Research Applications
Novel Synthesis Approaches and Impurities in Pharmaceutical Research
A review focused on novel synthesis methods for omeprazole and related proton pump inhibitors highlights the development of these drugs, including pharmaceutical impurities and their synthesis processes. Although the specific chemical 2-Chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)aniline is not directly mentioned, the review provides insights into the synthesis of complex molecules and the identification of impurities that could be relevant for research into similar compounds (Saini et al., 2019).
Functionalized Compounds for Optoelectronic Materials
Research on quinazolines, a related class of compounds, reveals their significant potential in optoelectronic materials due to their broad spectrum of biological activities. This work emphasizes the synthesis and application of derivatives for electronic devices and luminescent elements, suggesting a possible interest area for the synthesis and application of this compound in creating novel materials (Lipunova et al., 2018).
Antioxidant Capacity and Chemical Interactions
A detailed review of the ABTS/PP decolorization assay used to measure antioxidant capacity reveals the complexity of reaction pathways involving various antioxidants. Although not directly related to the specific compound , this research underlines the importance of understanding molecular interactions and reaction pathways in the development of pharmaceuticals and nutraceuticals, which could be relevant for assessing the antioxidant potential of this compound (Ilyasov et al., 2020).
properties
IUPAC Name |
2-chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClN4O/c1-19-13-5-4-12-16-11(7-18(12)17-13)8-2-3-9(14)10(15)6-8/h2-7H,15H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDLGYAITNLIPML-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN2C=C(N=C2C=C1)C3=CC(=C(C=C3)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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